Cas no 16771-89-4 (8-Phenethyl-1,4-dioxa-8-azaspiro[4.5]decane)

• Product Name: 8-Phenethyl-1,4-dioxa-8-azaspiro[4.5]decane
• CAS No: 16771-89-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 98581
• PubChem ID: 899309
• Update Time: 2025-04-18

8-Phenethyl-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 8-Phenethyl-1,4-dioxa-8-azaspiro[4.5]decane
• 1,4-Dioxa-8-azaspiro[4.5]decane,8-(2-phenylethyl)-
• 8-(2-Phenylethyl)-1,4-dioxa-8-azaspiro[4.5]decane
• 8-PHENETHYL-1,4-DIOXA-8-AZA-SPIRO[4.5]DECANE
• 1-(3-phenylethyl)-4-piperidone ethylene ketal
• 8-Phenaethyl-1,4-dioxa-8-aza-spiro< 4.5> decan
• AC1LI75R
• AG-E-17069
• AJ-190
• CTK4D2742
• HMS2796L09
• N-(2-phenethyl)-4-piperidone ethylene ketal
• Oprea1_404037
• SMR000476464
• 1,4-Dioxa-8-azaspiro[4.5]decane, 8-(2-phenylethyl)-
• Z354528640
• DTXSID40358471
• AKOS022181648
• MLS001180962
• AJ-190/13485012
• CHEMBL1864553
• 16771-89-4

• Inchi： 1S/C15H21NO2/c1-2-4-14(5-3-1)6-9-16-10-7-15(8-11-16)17-12-13-18-15/h1-5H,6-13H2
• InChI Key： MSJXHJSJKPGTSI-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CCC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 247.15733
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives